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Compound Focus: Sinapaldehyde

CAS No.: 4206-58-0

Cat. No.: S622075

COX-2 Molecular Docking Score
Compound o o o Source | Assay Type
Inhibition ICso (Binding Affinity)
Sinapaldehyde 47.8 uM -6.4 kcal/mol Docking simulations and
(SNAH) enzyme inhibitory assays [1]
Celecoxib 0.45 uyM -11.1 kcal/mol Docking simulations and
(Reference drug) enzyme inhibitory assays [1]

Experimental Workflow for COX-2 Inhibition Assay

The following diagram outlines the general workflow for determining the anti-inflammatory effects and

COX-2 inhibition of a compound like sinapaldehyde, based on the methodologies cited:
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Click to download full resolution via product page

Frequently Asked Questions (FAQs)

Q1: What is the evidence that Sinapaldehyde's anti-inflammatory effect is specifically linked to COX-2
inhibition? The anti-inflammatory effect is demonstrated through multiple lines of evidence. The study
showed that SNAH significantly reduced the protein expression of COX-2 (by 82%) in inflamed cells [1].
More directly, the compound exhibited a definable ICso of 47.8 uM in a dedicated COX-2 enzyme inhibitory

assay, and molecular docking simulations confirmed its ability to bind to the COX-2 enzyme active site [1].
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Q2: How does the potency of Sinapaldehyde compare to a standard COX-2 inhibitor drug? As shown
in the data table, Sinapaldehyde (ICso = 47.8 uM) is less potent than the selective COX-2 inhibitor
Celecoxib (ICso = 0.45 pM) [1]. This is an important benchmark for researchers to contextualize the

compound's experimental efficacy.

Q3: Was the tested concentration range of Sinapaldehyde cytotoxic to the cells? According to the XTT
assay and flow cytometry analysis, concentrations of SNAH ranging from 3-100 pM did not show
significant cytotoxicity in RAW 264.7 macrophages [1]. This indicates that the observed anti-inflammatory

effects within this range were not due to cell death.

Key Technical Notes for Researchers

e Assay Kit: The cited study used recombinant COX-2 enzyme for inhibitory assays. Commercial Kits,
such as the COX2 Inhibitor Screening Assay Kit (e.g., BPS Bioscience #82210), are available
which use a fluorogenic format with Amplex Red to measure COX-2 activity [2].

¢ Mechanism Context: COX-2 is an inducible enzyme that catalyzes the formation of prostaglandins,
which are key mediators of inflammation and pain [3] [4]. Inhibiting its activity is a well-established
therapeutic strategy.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.

References

1. Anti-Inflammatory Activity and ROS Regulation Effect of ... [pmc.ncbi.nim.nih.gov]
2. COX2 Inhibitor Screening Assay Kit COX2 82210 [bpsbioscience.com]

3. Physiology and pathophysiology of cyclooxygenase-2 and ... [pmc.ncbi.nlm.nih.gov]
4. Cyclooxygenase 2 - an overview | ScienceDirect Topics [sciencedirect.com]

To cite this document: Smolecule. [Quantitative Data on Sinapaldehyde (SNAH) COX-2 Inhibition].
Smolecule, [2026]. [Online PDF]. Available at:

© 2026 Smolecule. All rights reserved. 3/4 Tech Support


https://www.smolecule.com/products/s622075?utm_src=pdf-body
https://www.smolecule.com/products/s622075?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC7570554/
https://www.smolecule.com/products/s622075?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC7570554/
https://bpsbioscience.com/cox2-inhibitor-screening-assay-kit-82210
https://pmc.ncbi.nlm.nih.gov/articles/PMC4688592/
https://www.sciencedirect.com/topics/neuroscience/cyclooxygenase-2
https://www.smolecule.com/products/s622075?utm_src=pdf-custom-synthesis
https://pmc.ncbi.nlm.nih.gov/articles/PMC7570554/
https://bpsbioscience.com/cox2-inhibitor-screening-assay-kit-82210
https://pmc.ncbi.nlm.nih.gov/articles/PMC4688592/
https://www.sciencedirect.com/topics/neuroscience/cyclooxygenase-2
https://www.smolecule.com/products/b622075#sinapaldehyde-ic50-calculation-cox-2-inhibition
https://www.smolecule.com/products/b622075#sinapaldehyde-ic50-calculation-cox-2-inhibition
https://www.smolecule.com/products/s622075?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Root Cause Analysis & Performance Maximization

S m O | e C u | e Specifications & Pricing

[https://www.smolecule.com/products/b622075#sinapaldehyde-ic50-calculation-cox-2-inhibition]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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